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Compound of Interest

Compound Name: Ethyl 2,4-dihydroxyphenylacetate

Cat. No.: B143354 Get Quote

Essential safety protocols and logistical plans are critical for the secure and effective handling

of chemical compounds in a laboratory setting. This guide provides detailed procedural

instructions for the use of Ethyl 2,4-dihydroxyphenylacetate, ensuring the safety of

researchers and the integrity of their work.

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of a compound's characteristics is paramount. Ethyl 2,4-
dihydroxyphenylacetate, with the molecular formula C₁₀H₁₂O₄ and a molecular weight of

196.2 g/mol , requires careful handling to mitigate potential hazards.[1][2][3] While a specific

Safety Data Sheet (SDS) for this exact compound is not readily available, data from structurally

similar compounds, such as 3,4-Dihydroxyphenylacetic acid and Ethyl 4-hydroxyphenylacetate,

provide a strong basis for establishing safe handling procedures.[4][5][6]

Personal Protective Equipment (PPE): Your First
Line of Defense
When working with Ethyl 2,4-dihydroxyphenylacetate, a multi-layered approach to personal

protection is essential to minimize exposure risks. The following table outlines the

recommended PPE.
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Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses with side-

shields. A face shield is

recommended when there is a

significant risk of splashing.

Protects against eye irritation

or serious eye damage from

direct contact with the

chemical.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene). A lab

coat or other protective

clothing is necessary to

prevent skin contact.

Prevents skin irritation and

potential absorption of the

compound. Contaminated

clothing should be promptly

removed and laundered before

reuse.[7]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood,

to maintain low airborne

concentrations.[7] If ventilation

is inadequate or if the

compound is aerosolized or

generates dust, a NIOSH-

approved respirator is

required.

Minimizes the risk of

respiratory tract irritation.[5][6]

[7]

Hazard Mitigation and Emergency Response
A clear understanding of potential hazards and the appropriate emergency responses is crucial

for maintaining a safe laboratory environment.
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Hazard First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids. Seek medical attention if

irritation persists.[4][5][6]

Skin Contact

Wash the affected area with plenty of soap and

water. Remove any contaminated clothing and

wash it before wearing it again. If skin irritation

occurs, seek medical advice.[4][5][6]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[5][6]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink plenty of water. Seek

immediate medical attention.[5][8]

Spills and Disposal: A Step-by-Step Protocol
In the event of a spill, swift and appropriate action is necessary to contain the material and

prevent further exposure.

Spill Response Workflow

Spill Occurs
Don Appropriate PPE

(Gloves, Goggles, Lab Coat,
Respirator if needed)

1. Assess Situation Contain the Spill
(Use inert absorbent material
for liquids, sweep up solids)

2. Secure Area Collect Spilled Material
(Place in a sealed, labeled container)

3. Containment Clean the Area
(Decontaminate with appropriate solvent)

4. Collection Dispose of Waste
(Follow institutional and

local regulations)

5. Decontamination Spill Cleaned6. Final Disposal

Click to download full resolution via product page

Caption: A step-by-step workflow for responding to a chemical spill.

Disposal Plan
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All chemical waste, including unused product and contaminated materials, must be handled

and disposed of in accordance with local, state, and federal regulations.[7]

Waste Type Disposal Procedure

Unused Product

Dispose of the contents and container at an

approved waste disposal facility.[5][6][9] Do not

allow the product to enter drains.[7]

Contaminated PPE

Dispose of contaminated gloves and other

protective equipment as chemical waste,

following all institutional and regulatory

guidelines.[7]

Handling and Storage: Ensuring Stability and Safety
Proper handling and storage procedures are vital for maintaining the chemical's integrity and

preventing accidents.

Handling and Storage Protocol
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Handling

Storage

Use in a Well-Ventilated Area
(Fume Hood)

Wear Appropriate PPE

Avoid Dust Formation and Inhalation

Avoid Contact with Skin and Eyes

Keep Container Tightly Closed

Store in a Cool, Dry, Well-Ventilated Place
(Recommended: -20°C under inert atmosphere)

Store Away from Incompatible Materials
(Strong Oxidizing Agents, Strong Acids, Bases)

Click to download full resolution via product page

Caption: Key procedures for the safe handling and storage of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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